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Compound of Interest

Compound Name: 4-Methoxybenzaldehyde

Cat. No.: B044291 Get Quote

An In-depth Technical Guide to the Health and Safety of p-Anisaldehyde

This guide provides comprehensive health and safety information for p-anisaldehyde (4-
methoxybenzaldehyde), tailored for researchers, scientists, and professionals in drug

development. The following sections detail toxicological, physical, and chemical properties, as

well as protocols for safe handling, storage, and emergency procedures.

Hazard Identification and Classification
p-Anisaldehyde is classified under the Globally Harmonized System (GHS) with specific health

and environmental warnings. It is crucial to understand these hazards before handling the

substance.

GHS Classification: Reproductive toxicity (Category 2), Short-term (acute) aquatic hazard

(Category 3), Long-term (chronic) aquatic hazard (Category 3).

Signal Word: Warning.[1]

Primary Health Hazards:

May cause irritation to the skin, eyes, and respiratory tract.[2][3][4]

Harmful if swallowed.[2][5]

Suspected of damaging fertility or the unborn child.

Prolonged contact may lead to dryness of the skin.[6]
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Chronic exposure may potentially lead to liver, kidney, and blood effects, and exposure to

high concentrations could cause central nervous system depression.[2]

Hazard and Precautionary Statements:

H361: Suspected of damaging fertility or the unborn child.

H412: Harmful to aquatic life with long-lasting effects.[6]

P201 & P202: Obtain special instructions before use and do not handle until all safety

precautions have been read and understood.

P273: Avoid release to the environment.[6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P308 + P313: IF exposed or concerned: Get medical advice/attention.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.[6]

Toxicological Information
Toxicological data is critical for risk assessment in a laboratory setting. The following tables

summarize the available quantitative data for p-anisaldehyde.

Table 1: Acute Toxicity Data

Test Type Species Route Value Reference

LD50 Rat Oral 1510 mg/kg [2][3][7]

LD50 Rat Oral > 2000 mg/kg [8]

LD50 Mouse Oral 1859 mg/kg [2][3]

LD50 Rabbit Dermal > 5 gm/kg [2][3][8]

LC50 Rat Inhalation > 0.32 mg/l (7h) [8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/anisaldehyde.pdf
https://www.synerzine.com/docs/sds/W01346N%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W01346N%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W01346N%20SDS%20(US-English).pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/anisaldehyde.pdf
https://pim-resources.coleparmer.com/sds/56472.pdf
https://www.chemicalland21.com/specialtychem/perchem/4-METHOXYBENZALDEHYDE.htm
https://www.synerzine.com/docs/sds/W01346%20SDS%20(US-English).pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/anisaldehyde.pdf
https://pim-resources.coleparmer.com/sds/56472.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/anisaldehyde.pdf
https://pim-resources.coleparmer.com/sds/56472.pdf
https://www.synerzine.com/docs/sds/W01346%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W01346%20SDS%20(US-English).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Skin and Eye Irritation Data

Test Type Species Route Results Reference

Draize Test Rabbit Skin
500 mg/24H

Moderate
[2][3]

Experimental Protocols Cited
The toxicological data presented are based on standardized testing protocols. While the source

documents do not provide exhaustive details of the experiments, the general methodologies

are well-established.

LD50 (Median Lethal Dose) Test: This protocol is used to determine the acute toxicity of a

substance. In a typical oral LD50 test, the substance is administered in increasing doses to a

group of laboratory animals (e.g., rats, mice). The primary endpoint is to find the single dose

that causes death in 50% of the test animal population within a specified timeframe.

Draize Test: This is an acute toxicity test used to assess the irritation potential of a substance

on skin or eyes. For a skin irritation test, the substance is applied to a shaved patch of skin

on a conscious animal (typically a rabbit) and covered.[2][3] The site is monitored for signs of

irritation, such as erythema (redness) and edema (swelling), over a period of several days.

The severity of the reaction is scored at specific intervals.

Physical and Chemical Properties
Understanding the physical and chemical properties of p-anisaldehyde is essential for safe

handling and storage.

Table 3: Physicochemical Properties of p-Anisaldehyde
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Property Value Reference

Molecular Formula C₈H₈O₂ [1][6][9]

Molecular Weight 136.15 g/mol [7][9][10]

Appearance Colorless to pale yellow liquid [3][6][11]

Odor Sweet, floral, hawthorn-like [1][6][9][11]

Boiling Point 248 - 250 °C [1][6][7]

Melting Point -1 °C [1][5][9]

Flash Point 108 - 116 °C (Closed Cup) [2][6][9][10]

Density 1.119 - 1.121 g/cm³ at 25 °C [9][10]

Solubility

Soluble in ethanol, ether;

slightly soluble in water (0.2 -

0.3 g/L)

[5][7][10]

Vapor Pressure
0.0249 - 0.0329 mmHg at 25

°C
[5][9][12]

Vapor Density 4.7 (Air = 1.0) [9][10]

Autoignition Temperature 225 °C [2][3][10]

log Pow (Partition Coefficient) 1.56 - 1.76 [9][10]

Safe Handling, Storage, and Exposure Controls
Adherence to strict safety protocols is mandatory when working with p-anisaldehyde.

Handling
Read and understand all safety precautions before use.[6]

Use only in a well-ventilated area or under a chemical fume hood.[2][8][13]

Avoid contact with skin, eyes, and clothing.[4][13]
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Do not ingest or inhale vapors or mists.[2]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[6][8][14]

Keep away from food, drink, and animal feeding stuffs.[6]

Handle containers carefully to prevent spills.[6]

Storage
Store in a cool, dry, and well-ventilated place.[6][8][10]

Keep the container tightly closed when not in use.[6][10][15]

Protect from heat, ignition sources, direct sunlight, and air exposure.[3][4][10][14] Prolonged

exposure to air can cause degradation.[3][4]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

strong reducing agents.[10][15]

The storage area should have a leak-tight and non-absorbent floor.[6]

Exposure Controls and Personal Protection
Engineering Controls: Facilities must be equipped with adequate ventilation, such as local

exhaust ventilation or process enclosures, to minimize worker exposure.[2][6] Eyewash

stations and safety showers must be readily accessible and close to the workstation.[2][4]

[10]

Personal Protective Equipment (PPE): The selection of PPE depends on a thorough risk

assessment of the specific laboratory procedure.
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PPE Selection Workflow for p-Anisaldehyde

Assess Task Risk
(e.g., quantity, duration, potential for splash)

Are Engineering Controls
(e.g., Fume Hood) Sufficient?

Minimum PPE:
- Safety Glasses with Side Shields

- Lab Coat
- Nitrile/Neoprene Gloves

  No Yes, but PPE
still required

Is there a significant
splash risk?

Upgrade to:
- Chemical Safety Goggles

- Face Shield

Yes

Is aerosol/vapor
generation likely?

No

Use NIOSH/MSHA approved
respirator with organic

vapor cartridge

Yes

Proceed with Caution

No

Click to download full resolution via product page

Workflow for selecting appropriate PPE for handling p-anisaldehyde.
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Eye/Face Protection: Wear chemical safety goggles or a face shield where splashing is

possible, compliant with OSHA 1910.133 or European Standard EN166.[2][6][10]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile, neoprene) and clean, body-

covering clothing or a lab coat to prevent skin exposure.[2][10][13]

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, use a NIOSH/MSHA-approved respirator with an organic vapor cartridge.[4][10]

[13]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures
The following diagram outlines the initial steps for responding to an exposure event. Always

seek medical attention following any significant exposure.
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First Aid for p-Anisaldehyde Exposure

Exposure Occurs

Identify Exposure Route

Inhalation

 

Skin Contact

 

Eye Contact

 

Ingestion

 

1. Move to fresh air.
2. Keep warm and at rest.

3. If breathing is difficult, give oxygen.
4. Seek immediate medical aid.

1. Immediately remove contaminated clothing.
2. Flush skin with plenty of water for at least 15 minutes.

3. Get medical aid if irritation persists.

1. Immediately flush eyes with plenty of water for at least 15 minutes.
2. Remove contact lenses, if present.

3. Get immediate medical aid.

1. Do NOT induce vomiting.
2. Rinse mouth with water.

3. Give a few small glasses of water or milk.
4. Never give anything by mouth to an unconscious person.

5. Get immediate medical aid.

Click to download full resolution via product page

Decision-making workflow for first aid response to p-anisaldehyde exposure.

Inhalation: Remove the affected person to fresh air and keep them warm and at rest in a

comfortable breathing position.[2][6] If breathing is difficult, trained personnel may administer

oxygen.[2] Seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing.[2] Flush the skin with plenty of

water for at least 15 minutes.[2][13] Get medical attention if irritation develops or persists.[3]

[13]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2][13] Remove any contact lenses if it is safe

to do so.[6] Seek immediate medical attention.[2][13]
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Ingestion: Do NOT induce vomiting.[2][3] Rinse the mouth thoroughly with water.[6] If the

person is conscious, give a few small glasses of water or milk to drink.[6] Never give

anything by mouth to an unconscious person.[3][6] Seek immediate medical attention.[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or

water fog/spray.[6][8][10][13]

Unsuitable Extinguishing Media: Do not use a water jet, as it may spread the fire.[6]

Specific Hazards: The product is not flammable but is combustible.[6][15] Containers may

burst or explode if heated due to pressure build-up.[6] Thermal decomposition can release

irritating and harmful gases, including carbon monoxide (CO) and carbon dioxide (CO₂).[3]

[10]

Protective Equipment: Firefighters should wear full protective clothing and a positive-

pressure self-contained breathing apparatus (SCBA).[2][6][13]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel.[6] Wear appropriate personal

protective equipment as described in Section 5.[2][13] Ventilate the area of the spill.[13]

Environmental Precautions: Prevent the substance from entering drains, sewers, or

watercourses.[2][6] Inform relevant authorities if significant environmental contamination

occurs.[6]

Cleanup Methods:

Contain the spill using an inert, non-combustible absorbent material like sand, earth, or

vermiculite.[3][6][16]

Collect the absorbed material using non-sparking tools and place it into a suitable, labeled

container for disposal.[13][16]

Clean the contaminated area thoroughly with water.[6]
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Dispose of waste in accordance with local, state, and federal regulations.[2][6]

Stability and Reactivity
Reactivity: The product is not considered to be reactive under normal conditions.[8]

Chemical Stability: Stable under recommended storage conditions.[8][10][12] It is sensitive to

air and may discolor upon storage.[3][7][10]

Possibility of Hazardous Reactions: No hazardous reactions are known under normal

processing.[8][10]

Conditions to Avoid: Excess heat, sources of ignition, and prolonged exposure to air and

light.[3][4][10]

Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing agents.

[3][10][12]

Hazardous Decomposition Products: Thermal decomposition or combustion will produce

harmful gases, primarily carbon monoxide and carbon dioxide.[3][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.synerzine.com/docs/sds/W01346%20SDS%20(US-English).pdf
https://www.alfa-chemistry.com/product/p-anisaldehyde-cas-123-11-5-325629.html
https://www.fishersci.com/store/msds?partNumber=AC104805000&productDescription=P-ANISALDEHYDE+GC+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7491195.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzaldehyde
https://vvc-keenan.newlook.safecollegessds.com/document/repo/0b934c94-9e6f-11df-9b6e-d8d230712f36
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=16741
https://www.chemtexusa.com/wp-content/uploads/2021/03/A5010_AnisicAldehyde.pdf
https://johndwalsh.com/wp-content/uploads/2016/09/ANISALDEHYDE-PQ-SDS.pdf
https://www.benchchem.com/product/b044291#health-and-safety-information-for-p-anisaldehyde
https://www.benchchem.com/product/b044291#health-and-safety-information-for-p-anisaldehyde
https://www.benchchem.com/product/b044291#health-and-safety-information-for-p-anisaldehyde
https://www.benchchem.com/product/b044291#health-and-safety-information-for-p-anisaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b044291?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

